3-Hydroxy Nevirapine 3-O-β-D-Glucuronide
3-Hydroxy Nevirapine 3-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
245500-93-0
VCID:
VC0057874
InChI:
InChI=1S/C21H22N4O8/c1-8-11(32-21-15(28)13(26)14(27)16(33-21)20(30)31)7-23-18-12(8)24-19(29)10-3-2-6-22-17(10)25(18)9-4-5-9/h2-3,6-7,9,13-16,21,26-28H,4-5H2,1H3,(H,24,29)(H,30,31)/t13-,14-,15+,16-,21+/m0/s1
SMILES:
Molecular Formula:
C21H22N4O8
Molecular Weight:
458.4 g/mol
3-Hydroxy Nevirapine 3-O-β-D-Glucuronide
CAS No.: 245500-93-0
Cat. No.: VC0057874
Molecular Formula: C21H22N4O8
Molecular Weight: 458.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 245500-93-0 |
|---|---|
| Molecular Formula | C21H22N4O8 |
| Molecular Weight | 458.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(2-cyclopropyl-7-methyl-10-oxo-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-6-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H22N4O8/c1-8-11(32-21-15(28)13(26)14(27)16(33-21)20(30)31)7-23-18-12(8)24-19(29)10-3-2-6-22-17(10)25(18)9-4-5-9/h2-3,6-7,9,13-16,21,26-28H,4-5H2,1H3,(H,24,29)(H,30,31)/t13-,14-,15+,16-,21+/m0/s1 |
| Standard InChI Key | NDHKVQJGORCCLP-KUSYAZKWSA-N |
| Isomeric SMILES | CC1=C2C(=NC=C1O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)N(C4=C(C=CC=N4)C(=O)N2)C5CC5 |
| Canonical SMILES | CC1=C2C(=NC=C1OC3C(C(C(C(O3)C(=O)O)O)O)O)N(C4=C(C=CC=N4)C(=O)N2)C5CC5 |
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